Cas no 1804458-31-8 (2-Bromo-6-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine)

• Product Name: 2-Bromo-6-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine
• CAS No: 1804458-31-8
• MF: C₇H₄BrCl₂F₂N
• MW: 290.920166015625
• CID: 4858853
• Update Time: 2025-08-05

2-Bromo-6-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H4BrCl2F2N/c8-5-3(2-9)1-4(7(11)12)6(10)13-5/h1,7H,2H2
• InChI Key： ZENHAQWWUJDNED-UHFFFAOYSA-N
• SMILES： BrC1=C(CCl)C=C(C(=N1)Cl)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-6-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine

Introduction to 2-Bromo-6-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine (CAS No. 1804458-31-8)

2-Bromo-6-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. With its unique structural features, including bromo, chloro, and difluoromethyl substituents, this compound serves as a valuable intermediate in the synthesis of various biologically active molecules. The compound's molecular formula and CAS number, CAS No. 1804458-31-8, provide a precise identifier for researchers and manufacturers engaged in its utilization.

The structural composition of 2-Bromo-6-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine encompasses a pyridine core, which is a fundamental scaffold in medicinal chemistry due to its ability to interact with biological targets. The presence of multiple halogen atoms enhances its reactivity, making it an attractive building block for further functionalization. Specifically, the bromo and chloro groups facilitate nucleophilic substitution reactions, while the chloromethyl moiety allows for the introduction of amine or thiol functionalities via nucleophilic addition.

In recent years, the pharmaceutical industry has increasingly leveraged halogenated pyridines in drug discovery efforts. The electron-withdrawing nature of the difluoromethyl group contributes to the lipophilicity and metabolic stability of derived compounds, which are critical factors in drug design. This feature has been particularly exploited in the development of kinase inhibitors and antiviral agents, where enhanced binding affinity and resistance to degradation are desired.

One of the most compelling applications of 2-Bromo-6-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine lies in its role as a precursor for small-molecule drugs targeting cancer and infectious diseases. For instance, researchers have utilized this compound to synthesize novel inhibitors of tyrosine kinases, which play a pivotal role in cancer cell proliferation. The halogen atoms on the pyridine ring enable selective binding interactions with protein targets, leading to potent pharmacological effects.

Moreover, the agrochemical sector has also benefited from the versatility of 2-Bromo-6-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine. Derivatives of this compound have been investigated as potential herbicides and fungicides due to their ability to disrupt essential metabolic pathways in pests and weeds. The structural modifications afforded by its reactive sites allow chemists to fine-tune the biological activity, optimizing efficacy while minimizing environmental impact.

The synthesis of 2-Bromo-6-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine typically involves multi-step organic reactions starting from commercially available pyridine derivatives. Key steps include halogenation at specific positions using reagents such as N-bromosuccinimide (NBS) or sulfuryl chloride (SO₂Cl₂), followed by functionalization at the 3-position via chloromethylation. The introduction of the difluoromethyl group is often achieved through cross-coupling reactions with organometallic reagents or direct fluorination methods.

Recent advances in synthetic methodologies have further streamlined the production of this compound. For example, transition-metal-catalyzed cross-coupling reactions have enabled more efficient and selective modifications at multiple sites within the pyridine ring. These improvements not only enhance yield but also reduce byproduct formation, making large-scale synthesis more feasible.

The chemical properties of 2-Bromo-6-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine make it particularly useful in medicinal chemistry due to its ability to undergo diverse transformations. The bromo and chloro substituents can be displaced by amines or thiols through nucleophilic aromatic substitution (SNAr), while the chloromethyl group can react with nucleophiles to form ethers or thioethers. Additionally, palladium-catalyzed coupling reactions allow for further diversification by introducing aryl or vinyl groups at various positions on the pyridine core.

In conclusion, 2-Bromo-6-chloro-3-(chloromethyl)-5-(difluoromethyl)pyridine (CAS No. 1804458-31-8) represents a cornerstone in modern drug discovery and agrochemical innovation. Its unique structural attributes and reactivity profile have positioned it as a critical intermediate for synthesizing biologically active molecules with therapeutic potential. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and medicine is poised to grow even further.